Cas no 627870-12-6 (2-Propenoic acid, 2-methyl-, 3-hydroxy-6,8-disulfo-1-pyrenyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 3-hydroxy-6,8-disulfo-1-pyrenyl ester
• CAS No: 627870-12-6
• MF: C₂₀H₁₄O₉S₂
• MW: 462.449763774872
• CID: 431300
• PubChem ID: 11751575
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-, 3-hydroxy-6,8-disulfo-1-pyrenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 3-hydroxy-6,8-disulfo-1-pyrenyl ester
• 6-hydroxy-8-(2-methylprop-2-enoyloxy)pyrene-1,3-disulfonic acid
• 627870-12-6
• SCHEMBL23810797
• DTXSID40471896

• Inchi： 1S/C20H14O9S2/c1-9(2)20(22)29-15-7-14(21)10-3-5-12-16(30(23,24)25)8-17(31(26,27)28)13-6-4-11(15)18(10)19(12)13/h3-8,21H,1H2,2H3,(H,23,24,25)(H,26,27,28)
• InChI Key： BGDUFOSNVLHNEZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C43)OC(C(=C)C)=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 462.00792
• Monoisotopic Mass: 462.00792437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 962
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 155.27